4-[(Dibutylamino)methyl]-7-hydroxy-8-methylchromen-2-one

• IUPAC Name: 4-[(dibutylamino)methyl]-7-hydroxy-8-methylchromen-2-one
• InChI: InChI=1S/C19H27NO3/c1-4-6-10-20(11-7-5-2)13-15-12-18(22)23-19-14(3)17(21)9-8-16(15)19/h8-9,12,21H,4-7,10-11,13H2,1-3H3
• InChI Key: MCCDFHPCEXWMOB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)CC1=CC(=O)OC2=C1C=CC(=C2C)O
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol
• CAS No.: 896857-04-8

Description

This compound is also known as Lumefantrine. It is an antimalarial agent used in combination with artemether for the treatment of acute uncomplicated malaria caused by Plasmodium falciparum.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 406.39. It contains a dibutylamino group attached to a chromen-2-one structure.

Scientific Research Applications

Chemical Synthesis and Properties

• Synthesis of Nematicidal Prenylated Flavanones : A study by Yang et al. (2009) reported the first total synthesis of nematicidal prenylated flavanones, showcasing methodologies that could be relevant to synthesizing and exploring the biological activities of complex flavonoids, including compounds with structures similar to "4-[(Dibutylamino)methyl]-7-hydroxy-8-methylchromen-2-one" (Yang et al., 2009).

Biochemical Applications

• Biosynthesis of 4-Hydroxybutyrate and Related Compounds : Research by Nguyen and Lee (2021) on Methylosinus trichosporium OB3b demonstrated the engineered biosynthesis of 4-hydroxybutyric acid, a key platform chemical, from methane. This study illustrates the potential of microbial systems to produce industrially relevant chemicals and could inform the biotechnological applications of structurally related compounds (Nguyen & Lee, 2021).

Analytical and Diagnostic Applications

• Discrimination between DNA Methylation States : The work of Ma et al. (2016) introduced a method for distinguishing between 5-hydroxymethylcytosine and 5-methylcytosine in DNA via selective electrogenerated chemiluminescence (ECL) labeling. This technique could be adapted for the detection and quantification of specific modifications in nucleic acids, potentially applicable to compounds with similar functional groups (Ma et al., 2016).